Cas no 152636-45-8 (4'-(Di-p-tolylamino)-[1,1'-biphenyl]-4-yl acrylate)

• Product Name: 4'-(Di-p-tolylamino)-[1,1'-biphenyl]-4-yl acrylate
• CAS No: 152636-45-8
• MF: C₂₉H₂₅NO₂
• MW: 419.51430773735
• MDL: MFCD28975082
• CID: 3042485
• PubChem ID: 58800674
• Update Time: 2025-08-05

4'-(Di-p-tolylamino)-[1,1'-biphenyl]-4-yl acrylate Chemical and Physical Properties

Names and Identifiers

• 4'-(Di-p-tolylamino)-[1,1'-biphenyl]-4-yl Acrylate
• Acrylic Acid 4'-(Di-p-tolylamino)-[1,1'-biphenyl]-4-yl Ester
• 4'-[Bis(4-methylphenyl)amino]-[1,1'-biphenyl]-4-yl 2-Propenoate
• 2-Propenoic Acid 4'-[Bis(4-methylphenyl)amino]-[1,1'-biphenyl]-4-yl Ester
• [4-[4-(4-methyl-N-(4-methylphenyl)anilino)phenyl]phenyl] prop-2-enoate
• 152636-45-8
• SCHEMBL2540869
• D5507
• MFCD28975082
• IEQVLJZUACQOCO-UHFFFAOYSA-N
• T71829
• CGA63645
• 4'-(Di-p-tolylamino)-[1,1'-biphenyl]-4-yl acrylate

• MDL： MFCD28975082
• Inchi： 1S/C29H25NO2/c1-4-29(31)32-28-19-11-24(12-20-28)23-9-17-27(18-10-23)30(25-13-5-21(2)6-14-25)26-15-7-22(3)8-16-26/h4-20H,1H2,2-3H3
• InChI Key： IEQVLJZUACQOCO-UHFFFAOYSA-N
• SMILES： O(C(C=C)=O)C1C=CC(=CC=1)C1C=CC(=CC=1)N(C1C=CC(C)=CC=1)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 419.188529040 g/mol
• Monoisotopic Mass: 419.188529040 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 564
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.9
• Topological Polar Surface Area: 29.5
• Molecular Weight: 419.5

Experimental Properties

• Density: 1.141±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 115.0 to 119.0 deg-C
• Solubility: Insuluble (4.2E-6 g/L) (25 ºC),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 4'-(Di-p-tolylamino)-[1,1'-biphenyl]-4-yl acrylate

Introduction to 4'-(Di-p-tolylamino)-[1,1'-biphenyl]-4-yl acrylate (CAS No. 152636-45-8)

4'-(Di-p-tolylamino)-[1,1'-biphenyl]-4-yl acrylate, identified by its Chemical Abstracts Service (CAS) number 152636-45-8, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to the class of aryl acrylates, characterized by its bifunctional structure, which includes an acrylate group and a diarylamino moiety. The presence of two para-tolyl groups in the amino substituent enhances its electronic properties, making it a promising candidate for various applications in material science and medicinal chemistry.

The molecular structure of 4'-(Di-p-tolylamino)-[1,1'-biphenyl]-4-yl acrylate consists of a central biphenyl ring connected to an acrylate functional group at one position and a di-p-tolylamino group at the other. This arrangement imparts unique electronic and steric properties to the molecule, which are highly relevant for its potential use in organic electronics and as an intermediate in drug synthesis. The biphenyl core provides rigidity and stability, while the amino groups contribute to hydrogen bonding capabilities, making the compound suitable for applications in polymer chemistry and supramolecular assembly.

In recent years, there has been growing interest in 4'-(Di-p-tolylamino)-[1,1'-biphenyl]-4-yl acrylate due to its potential applications in the development of advanced materials. Specifically, its conjugated system and electron-donating properties make it an excellent candidate for use in organic light-emitting diodes (OLEDs), organic photovoltaics (OPVs), and other optoelectronic devices. Researchers have explored its utility as a building block for synthesizing π-conjugated polymers and small molecules that exhibit high charge carrier mobility and excellent thermal stability.

One of the most compelling aspects of 4'-(Di-p-tolylamino)-[1,1'-biphenyl]-4-yl acrylate is its versatility in cross-coupling reactions. The presence of both an acrylate group and an amino group allows for facile functionalization via reactions such as azide-alkyne cycloaddition, Suzuki-Miyaura coupling, and Buchwald-Hartwig amination. These reactions enable chemists to tailor the molecular structure of 4'-(Di-p-tolylamino)-[1,1'-biphenyl]-4-yl acrylate for specific applications, including the development of novel drug candidates and functional materials.

Recent studies have also highlighted the potential of 4'-(Di-p-tolylamino)-[1,1'-biphenyl]-4-yl acrylate in medicinal chemistry. Its ability to form stable complexes with metal ions has led to investigations into its use as a chelating agent or a ligand in coordination chemistry. Furthermore, the compound's structural similarity to known bioactive molecules suggests that it may serve as a scaffold for designing new therapeutic agents with enhanced pharmacological properties.

The synthesis of 4'-(Di-p-tolylamino)-[1,1'-biphenyl]-4-yl acrylate typically involves multi-step organic transformations starting from commercially available precursors such as biphenyl derivatives and p-toluidine. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions and regioselective functionalization strategies, are employed to construct the desired molecular framework with high precision. The optimization of these synthetic routes is crucial for achieving high yields and purity levels required for industrial-scale production.

In conclusion,4'-(Di-p-tolylamino)-[1,1'-biphenyl]-4-yl acrylate (CAS No. 152636-45-8) represents a fascinating compound with broad applications across multiple scientific disciplines. Its unique structural features and chemical properties make it a valuable tool for researchers working on advanced materials, pharmaceuticals, and organic electronics. As our understanding of its potential continues to expand,4'-(Di-p-tolylamino)-[1,1'-biphenlyl]-4-lyl acrylate is poised to play an increasingly important role in shaping the future of chemical innovation.